Cas no 794-54-7 (Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-pyrrolidinylmethyl)-)

• Product Name: Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-pyrrolidinylmethyl)-
• CAS No: 794-54-7
• MF: C₁₉H₃₁NO
• MW: 289.455545663834
• CID: 532798
• PubChem ID: 782431
• Update Time: 2025-04-19

Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-pyrrolidinylmethyl)-
• 2,6-ditert-butyl-4-(pyrrolidin-1-ylmethyl)phenol
• 2,6-Bis(1,1-dimethylethyl)-4-(1-pyrrolidinylmethyl)phenol
• DTXSID90354802
• 794-54-7
• Oprea1_636386
• HMS1581B05
• N-(3,5-Di-tert-butyl-4-hydroxybenzyl)pyrrolidine
• 2,6-DI-TERT-BUTYL-4-(PYRROLIDIN-1-YLMETHYL)PHENOL
• SCHEMBL5571042
• AC1LFQTQ

• Inchi： 1S/C19H31NO/c1-18(2,3)15-11-14(13-20-9-7-8-10-20)12-16(17(15)21)19(4,5)6/h11-12,21H,7-10,13H2,1-6H3
• InChI Key： BGUIPCFRYGAMRO-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)CN1CCCC1)C(C)(C)C

Computed Properties

• Exact Mass: 289.24073
• Monoisotopic Mass: 289.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47